Cas no 51898-36-3 (Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-)

• Product Name: Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-
• CAS No: 51898-36-3
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 4016903
• Update Time: 2025-06-08

Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-
• Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (2R,3R)-rel-

• Inchi： 1S/C7H14O3/c1-4-10-7(9)5(2)6(3)8/h5-6,8H,4H2,1-3H3/t5-,6-/m1/s1
• InChI Key： BZFWGBFTIQSEBN-PHDIDXHHSA-N
• SMILES： C(OCC)(=O)[C@H](C)[C@H](O)C

Additional information on Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-

Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- (CAS No. 51898-36-3): A Comprehensive Overview

Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- (CAS No. 51898-36-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by its (R*,R*)-configuration, belongs to a class of molecules that exhibit promising pharmacological effects and have been the subject of extensive research in recent years.

The molecular structure of Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- features a beta-ketoester moiety, which is known to play a crucial role in various biochemical pathways. The presence of both a hydroxyl group and an ethyl ester side chain further enhances its reactivity and functionality, making it a versatile intermediate in organic synthesis. This compound's stereochemistry, specifically the (R*,R*)-configuration, is particularly significant as it influences its interaction with biological targets and contributes to its unique chemical properties.

In recent years, there has been growing interest in the potential applications of Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits anti-inflammatory, antioxidant, and even anticancer properties. The beta-ketoester group is particularly noteworthy for its ability to undergo various chemical transformations, including condensation reactions with amino acids or other nucleophiles, which can lead to the formation of more complex molecules with enhanced biological activity.

One of the most compelling aspects of Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- is its role as a precursor in the synthesis of more complex pharmacologically active compounds. Researchers have leveraged its structural features to develop novel derivatives with improved efficacy and reduced side effects. For instance, modifications of the hydroxyl group or the ethyl ester can lead to compounds with enhanced solubility or bioavailability, which are critical factors in drug development.

The stereochemistry of this compound is another area of intense investigation. The specific (R*,R*)-configuration has been shown to be essential for optimal biological activity in several cases. This highlights the importance of chirality in medicinal chemistry and underscores the need for precise stereochemical control during synthetic processes. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-, which are crucial for evaluating its true pharmacological potential.

Recent studies have also explored the metabolic pathways involving Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-. Understanding how this compound is processed within biological systems can provide valuable insights into its mode of action and potential therapeutic applications. For example, research has shown that it can be metabolized into other bioactive molecules that may contribute to its observed effects. These findings are particularly relevant for drug development, as they can help identify potential side effects or interactions with other drugs.

The synthesis of Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)- involves several key steps that highlight the importance of precision and control in organic synthesis. The process typically begins with the condensation of appropriate precursors under controlled conditions to ensure the formation of the desired stereocenters. Subsequent functional group transformations are then performed to introduce the hydroxyl group and the ethyl ester moiety. Each step must be carefully optimized to achieve high yields and purity levels.

In conclusion, Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester, (R*,R*)-(CAS No. 51898-36-3) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, including the beta-ketoester moiety, the presence of both a hydroxyl group and an ethyl ester, and its specific (R*,R*)-configuration, make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing our understanding of chemical biology and medicinal chemistry.